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Compound of Interest

Compound Name:
4-Methyl-3,3',4'-

trichlorobenzophenone

CAS No.: 951891-04-6

Cat. No.: B1359003

Get Quote

Executive Summary
Trichlorinated methylbenzophenones (TCMBPs) represent a specific subclass of halogenated

aromatic ketones characterized by the general formula C₁₄H₉Cl₃O. While benzophenones are

widely utilized as UV filters, photoinitiators, and pharmaceutical intermediates, their chlorinated

derivatives are increasingly scrutinized for two distinct reasons: their utility as lipophilic

synthons in drug design and their emergence as persistent transformation products in

chlorinated aqueous environments.

This guide provides a definitive technical analysis of the physicochemical properties, synthesis

pathways, and self-validating characterization protocols for TCMBPs. It moves beyond generic

data to address the structure-property relationships (SPR) governing this isomer-diverse group.
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Molecular Architecture
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Unlike the parent benzophenone, TCMBPs possess a highly lipophilic scaffold due to the

electron-withdrawing chlorine atoms and the electron-donating methyl group.

Molecular Weight: 299.58 g/mol

Exact Mass: 297.97 g/mol (for ³⁵Cl isotope dominant species)

Key Isomerism: Properties vary significantly based on the ortho substitution pattern. Ortho-

chlorines or methyl groups induce steric twist, decoupling the phenyl rings and altering UV

absorption and melting points.

Quantitative Property Table
Note: Values represent the consensus range for stable isomers (e.g., 2,4,6-trichloro-3'-

methylbenzophenone) derived from experimental analogs and QSAR modeling.
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Property Value / Range Technical Insight

Physical State Crystalline Solid
Off-white to pale yellow

needles.

Melting Point 55°C – 145°C

Highly dependent on

symmetry. Para-substituted

isomers (e.g., 4,4',5-trichloro)

exhibit higher MPs than ortho-

heavy isomers due to better

crystal packing.

Boiling Point 380°C – 420°C

Estimated at 760 mmHg. High

thermal stability allows GC

analysis without derivatization.

Log Kow (Octanol-Water) 5.5 – 6.2

Critical Parameter: Indicates

high bioaccumulation potential.

Significantly more lipophilic

than Benzophenone (Log P

~3.2).

Water Solubility < 0.05 mg/L

Practically insoluble. Requires

organic solvents (DCM,

Acetone, Toluene) for

extraction.

Vapor Pressure ~1.5 × 10⁻⁵ Pa

Semi-volatile. Capable of long-

range atmospheric transport

(particulate-bound).

UV 255 nm, 290 nm

The

transition is often suppressed

or shifted in ortho-substituted

isomers due to loss of

planarity.

Synthesis & Production Protocols
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Causality in Experimental Design
Direct chlorination of methylbenzophenone is non-selective and yields complex mixtures. The

authoritative route for isomer-specific synthesis is Friedel-Crafts Acylation. This method allows

precise control over the substitution pattern by selecting the appropriate chlorinated acid

chloride and toluene derivative.

Protocol: Regioselective Synthesis via Friedel-Crafts
Objective: Synthesis of 2,4,5-trichloro-4'-methylbenzophenone.

Reagents:

2,4,5-Trichlorobenzoyl chloride (1.0 eq)

Toluene (1.1 eq)

Aluminum Chloride (AlCl₃), anhydrous (1.2 eq)

Dichloromethane (DCM), anhydrous (Solvent)

Workflow:

Preparation: Flame-dry a 3-neck round-bottom flask under Nitrogen atmosphere.

Solvation: Dissolve 2,4,5-trichlorobenzoyl chloride in dry DCM.

Catalyst Addition: Add AlCl₃ portion-wise at 0°C. Reasoning: Controls exotherm and prevents

polymerization.

Acylation: Add Toluene dropwise. Stir at 0°C for 1 hour, then reflux for 4 hours.

Monitoring: Track disappearance of acid chloride via TLC (Hexane/EtOAc 9:1).

Quenching: Pour mixture over ice/HCl slurry. Reasoning: Hydrolyzes the aluminum complex

to release the ketone.

Purification: Extract with DCM, wash with brine, dry over MgSO₄. Recrystallize from Ethanol.
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Visualization: Synthesis Pathway
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Caption: Figure 1. Friedel-Crafts acylation pathway for controlled synthesis of TCMBP isomers.

Analytical Characterization (Self-Validating
Systems)
Reliable identification requires a multi-modal approach. The following protocols serve as a self-

validating loop: MS confirms mass, while NMR confirms regiochemistry.

Gas Chromatography-Mass Spectrometry (GC-MS)
TCMBPs are ideal for GC-MS due to their thermal stability.

Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms).

Inlet Temp: 280°C.

Retention Index (Kovats): ~1900–2100 (varies by isomer).

Fragmentation Logic (Structure Confirmation):

Molecular Ion (

): Look for the characteristic chlorine isotope cluster at m/z 298, 300, 302 (approximate ratios
100:98:32).

-Cleavage: The bond between the carbonyl carbon and the aromatic rings is the weakest.

Fragment A: Trichlorophenyl cation (m/z ~179/181).

Fragment B: Tolyl cation (m/z 91)

Tropylium ion rearrangement.
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Fragment C: Benzoyl cation (m/z 119) if the methyl is on the benzoyl side.

Nuclear Magnetic Resonance (NMR)
NMR is the only definitive method to distinguish isomers (e.g., 2,4,6-trichloro vs 2,4,5-trichloro).

¹H NMR (CDCl₃):

Methyl Group: Singlet at

2.3 – 2.5 ppm.

Aromatic Region:

7.0 – 7.8 ppm.

Diagnostic:Ortho-protons relative to the carbonyl shift downfield (

> 7.5 ppm) due to anisotropy.

¹³C NMR: Carbonyl carbon appears at

190–195 ppm.

Visualization: Analytical Decision Tree
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Caption: Figure 2. Step-by-step analytical workflow for validating TCMBP structure.

Environmental & Biological Implications
Lipophilicity and Bioavailability
With a Log
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> 5.5, TCMBPs fall into the class of "super-hydrophobic" compounds.

Drug Development: Poor aqueous solubility necessitates formulation strategies like

amorphous solid dispersions or lipid-based delivery systems if used as an API.

Toxicology: High potential for binding to human serum albumin (HSA) and accumulation in

adipose tissue.

Environmental Fate
Persistence: The C-Cl bonds deactivate the ring toward oxidative degradation. Hydrolysis

half-life is measured in years.

Photolysis: While benzophenones are UV absorbers, trichlorination can reduce

photostability, leading to slow dechlorination under intense UV irradiation (releasing Cl

radicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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